Cas no 61692-78-2 (2-Butenoic acid,2-methyl-, 2-methyl-2-propen-1-yl ester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-, 2-methyl-2-propen-1-yl ester, (2Z)-
• CAS No: 61692-78-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 511176
• Update Time: 2026-04-29

2-Butenoic acid,2-methyl-, 2-methyl-2-propen-1-yl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 2-methyl-2-propen-1-yl ester, (2Z)-
• 2-methylallyl 2-methylisocrotonate
• 2-methylprop-2-enyl (Z)-2-methylbut-2-enoate

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.913
• Boiling Point: 195°C at 760 mmHg
• Flash Point: 74.1°C
• Refractive Index: 1.445
• PSA: 26.3